3-(2,6-Dichlorophenyl)glutaronitrile

• Molecular Formula: C11H8Cl2N2
• Molecular Weight: 239.10 g/mol
• IUPAC Name: 3-(2,6-dichlorophenyl)pentanedinitrile
• InChI: InChI=1S/C11H8Cl2N2/c12-9-2-1-3-10(13)11(9)8(4-6-14)5-7-15/h1-3,8H,4-5H2
• InChI Key: VMPFZDLTJUWEPD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)C(CC#N)CC#N)Cl

Description

3-(2,6-Dichlorophenyl)glutaronitrile is a useful research compound. Its molecular formula is C11H8Cl2N2 and its molecular weight is 239.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution consisting of 31.5 grams (g) of 2,6-dichlorobenzaldehyde, 39 g of cyanoacetic acid and 2.5 milliliters (ml) of piperidine in 100 ml of pyridine is heated on a steambath for 7 hours. The initial rapid evolution of carbon dioxide gradually diminishes over the reaction time. Most of the solvent is removed under reduced pressure and the residue is dissolved in about 400 ml of benzene. The solution is washed three times with water, three times with dilute sodium bisulfite, again with water, and finally with saturated sodium bicarbonate. The solvent is removed under vacuum and the residue is recrystallized once from 50 ml of methanol and once more from 50 ml of isopropanol to give 12.3 g of 3-(2,6-dichlorophenyl)glutaronitrile having a melting point (mp) of 104°-6° C.